2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridine-8-carbonitrile

• IUPAC Name: 2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridine-8-carbonitrile
• InChI: InChI=1S/C15H10FN3/c1-10-6-7-19-9-14(18-15(19)13(10)8-17)11-2-4-12(16)5-3-11/h2-7,9H,1H3
• InChI Key: KUOVUGIPNFSHHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC(=CN2C=C1)C3=CC=C(C=C3)F)C#N
• Molecular Formula: C15H10FN3
• Molecular Weight: 251.26 g/mol
• CAS No.: 2197061-78-0

Description

“2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridine-8-carbonitrile” is a compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They are known to play a crucial role in numerous disease conditions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways : The compound "2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridine-8-carbonitrile" and its derivatives have been synthesized through various chemical reactions. For instance, stepwise approaches starting from properly substituted 2-halopyridines have been used to construct related compounds like 2,3-dihydroimidazo[1,2-a]pyridine derivatives (Podhorez, 1991). Aldol condensation and multicomponent condensation reactions (MCRs) have also been employed to create a range of substituted pyrazoles, pyrimidines, and condensed azolopyrimidine derivatives attached to a pyrazole scaffold (Ali et al., 2016).

• Crystal Structure Analysis : The crystal structure and spatial arrangement of related compounds have been analyzed through methods like single-crystal X-ray diffraction, revealing details about the molecular geometry and electronic structure (Mo et al., 2007).

• Fluorescent Properties : Derivatives of imidazo[1,2-a]pyridines, including those with a similar structure to this compound, have been studied for their fluorescent properties. This includes an analysis of how substituents in the heterocycle and phenyl rings affect luminescent properties, making these compounds candidates for use as biomarkers and photochemical sensors (Velázquez-Olvera et al., 2012).

Applications in Medicinal Chemistry

• Insecticidal Evaluation : Certain derivatives have been synthesized and tested for their insecticidal activities, with the introduction of specific groups like a fluoro group at certain positions influencing these activities (Zhang et al., 2010).

• Biological Activities : Various synthesized derivatives, including pyridylthiazoles and pyridotriazine derivatives, have been evaluated for their biological activities, such as anti-inflammatory, analgesic, and anticancer activities (Ismail et al., 2007), (El-Hashash et al., 2019).

• Synthetic Utility in Drug Design : The compound and its derivatives have served as key structures in the synthesis of complex molecules with potential medicinal applications. This includes the synthesis of molecules with fluorescent properties for use in drug design and as potential therapeutic agents (Rangnekar & Rajadhyaksha, 1986), (Tomoda et al., 1999).

Mechanism of Action

Target of Action

The compound 2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridine-8-carbonitrile is a derivative of imidazole .

Mode of Action

The mode of action of imidazole derivatives can vary widely depending on the specific derivative and its structure . They are known to interact with multiple receptors, contributing to their broad range of biological activities . .

Biochemical Pathways

Imidazole derivatives can affect various biochemical pathways due to their broad spectrum of biological activities . For instance, some imidazole derivatives have been reported to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . .

Result of Action

The result of the action of a compound refers to the molecular and cellular effects that occur due to the compound’s interaction with its targets. Imidazole derivatives are known to have a wide range of biological activities . .

Biochemical Analysis

Biochemical Properties

2-(4-Fluorophenyl)-7-methylimidazo[1,2-a]pyridine-8-carbonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds . The interaction with these enzymes can lead to either inhibition or activation, depending on the specific enzyme and the context of the reaction. Additionally, this compound may bind to certain receptors, modulating their signaling pathways and affecting cellular responses .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to modulate the activity of kinases and phosphatases, which are key regulators of cell signaling . This modulation can lead to changes in the phosphorylation status of proteins, thereby affecting downstream signaling events. Furthermore, this compound can impact gene expression by interacting with transcription factors and other regulatory proteins . These interactions can result in either upregulation or downregulation of specific genes, ultimately influencing cellular behavior and function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves binding interactions with biomolecules, such as enzymes and receptors . These binding interactions can lead to enzyme inhibition or activation, depending on the specific target and context. For instance, the compound may inhibit the activity of certain kinases, thereby blocking downstream signaling pathways . Additionally, this compound can influence gene expression by binding to transcription factors and other regulatory proteins . This binding can alter the transcriptional activity of these proteins, leading to changes in gene expression and subsequent cellular responses.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are crucial for understanding its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Its effects on cellular function can vary depending on the duration of exposure. Short-term exposure may lead to acute changes in cell signaling and gene expression, while long-term exposure can result in more sustained effects on cellular metabolism and function . Additionally, the compound’s stability and degradation can be influenced by factors such as temperature, pH, and the presence of other chemicals .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects on cellular function and overall physiology . As the dosage increases, more pronounced effects can be observed, including changes in cell signaling, gene expression, and metabolism . High doses of this compound may also lead to toxic or adverse effects, such as cellular damage, inflammation, and organ dysfunction . It is essential to determine the optimal dosage range to maximize the compound’s therapeutic potential while minimizing its adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. The compound is primarily metabolized by cytochrome P450 enzymes, which catalyze its oxidation and subsequent conversion to more water-soluble metabolites . These metabolites can then be excreted from the body through urine or bile. Additionally, this compound may influence metabolic flux and metabolite levels by modulating the activity of key metabolic enzymes. This modulation can lead to changes in the concentrations of various metabolites, ultimately affecting cellular metabolism and function.